4-Bromo-1-methoxyindane

• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• IUPAC Name: 4-bromo-1-methoxy-2,3-dihydro-1H-indene
• InChI: InChI=1S/C10H11BrO/c1-12-10-6-5-7-8(10)3-2-4-9(7)11/h2-4,10H,5-6H2,1H3
• InChI Key: FWWOHHXRSHEOFD-UHFFFAOYSA-N
• Canonical SMILES: COC1CCC2=C1C=CC=C2Br

Description

4-Bromo-1-methoxyindane is a useful research compound. Its molecular formula is C10H11BrO and its molecular weight is 227.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 100 g (0.474 mol) of 4-bromo-1-indanone in 530 ml of THF-methanol (2:1, vol.), 26.8 g (0.709 mol) of NaBH4 was added in small portions at vigorous stirring for 1.5 hours at 5° C. This mixture was stirred at room temperature for 12 hours and then added to 1 L of cold water. The hydrogenation product was extracted with 4×200 ml of dichloromethane, and the combined extract was evaporated to dryness. To 108 g (1.93 mol) of KOH in 700 ml of DMSO, 135 g (59.2 ml, 0.948 mol) MeI, and a solution of crude 4-bromoindan-1-ol in 300 ml of DMSO were added. This mixture was stirred for 2 hours at ambient temperature; then, 67.2 g (29.5 ml, 0.473 mol) of MeI was added, and the mixture was additionally stirred for 2 hours. The resulting mixture was added to 2 L of cold water. The crude product was extracted with 5×200 ml of dichloromethane. The combined extract was dried over Na2SO4 and, then, evaporated to dryness. Fractional distillation gave 4-bromo-1-methoxyindane, b.p. 94° C./2 mm Hg. Yield, 100 g (93%) of a colorless oil.